SB-568849

• Molecular Formula: C28H31F3N2O3
• Molecular Weight: 500.6 g/mol
• InChI: InChI=1S/C28H31F3N2O3/c1-5-33(6-2)17-18-36-25-16-15-24(19-26(25)35-4)32(3)27(34)22-9-7-20(8-10-22)21-11-13-23(14-12-21)28(29,30)31/h7-16,19H,5-6,17-18H2,1-4H3
• InChIKey: JAIIZWCZERLWEK-UHFFFAOYSA-N

SB-568849 MCH R1 Antagonist Overview

SB-568849 (CAS 395679-53-5) is a synthetic small-molecule antagonist of the melanin-concentrating hormone receptor 1 (MCH R1, also designated SLC-1/GPR24), developed by GlaxoSmithKline and first disclosed in 2006 as part of a biphenyl carboxamide lead optimization program [1]. The compound binds human MCH R1 with a pKi of 7.7 (Ki ≈ 20 nM) in radioligand displacement assays and functions as a confirmed antagonist with a pKb of 7.7 in the FLIPR functional assay, displaying >30-fold selectivity over a broad panel of monoamine receptors [2]. Unlike several competing MCH R1 antagonists that carry P-glycoprotein (P-gp) efflux liability or exhibit supra-equilibrium brain accumulation, SB-568849 demonstrates an equilibrium brain-to-blood ratio of approximately 1 with a quantified in vivo blood clearance (CLb) of 16 mL/min/kg, combined with confirmed oral bioavailability — a profile that facilitates CNS target engagement studies requiring predictable, time-invariant brain exposure [2]. The compound has also been validated as a chemical probe scaffold, serving as the starting point for a dedicated conformationally constrained analogue program that uncovered a distinct N-aryl-phthalimide binding mode [3].

CNS target engagement studies with equilibrium brain distribution profile

Quantified systemic clearance supports dose projection and cross-study PK/PD modeling

Monoamine selectivity panel enables behavioral assays with reduced serotonergic confound risk

• [1] Witty DR, Bateson JH, Hervieu GJ, Jeffrey P, Johnson CN, Muir AI, O'Hanlon PJ, Stemp G, Stevens AJ, Thewlis K, Winborn KY. SAR of biphenyl carboxamide ligands of the human melanin-concentrating hormone receptor 1 (MCH R1): discovery of antagonist SB-568849. Bioorg Med Chem Lett. 2006 Sep 15;16(18):4865-71. PMID: 16839761. View Source
• [2] Witty DR, Bateson J, Hervieu GJ, Al-Barazanji K, Jeffrey P, Hamprecht D, Haynes A, Johnson CN, Muir AI, O'Hanlon PJ, Stemp G, Stevens AJ, Thewlis K, Winborn KY. Discovery of potent and stable conformationally constrained analogues of the MCH R1 antagonist SB-568849. Bioorg Med Chem Lett. 2006 Sep 15;16(18):4872-8. PMID: 16839763. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. SB-568849 Ligand Page. GtoPdb Ligand ID: 1312. View Source

SB-568849 Differentiation from Other MCH R1 Antagonists

MCH R1 antagonists span at least six distinct chemotypes — biphenyl carboxamides, tetrahydronaphthalene amides, thienopyrimidinones, quinazolinediamines, benzimidazoles, and chromone-aminopiperidines — each with divergent pharmacokinetic, selectivity, and brain-penetration signatures that preclude simple interchangeability [1]. A procurement decision based solely on receptor-binding potency (pKi or IC50) ignores critical differentiation parameters: the biphenyl carboxamide SB-568849 exhibits an equilibrium brain-to-blood ratio of ~1 with quantified systemic clearance (CLb = 16 mL/min/kg), whereas the widely cited SNAP-7941 is a P-gp/BCRP substrate whose brain uptake increases 5-fold upon efflux-transporter inhibition, indicating restricted baseline CNS access [2]. Conversely, the thienopyrimidinone GW803430 achieves a 6:1 brain-to-plasma accumulation ratio — a supra-equilibrium distribution that may complicate pharmacokinetic-pharmacodynamic (PK/PD) modeling and confound time-course interpretations in behavioral studies [3]. Furthermore, selectivity liabilities differ sharply across chemotypes: ATC0065 carries measurable 5-HT1A (IC50 = 62.9 nM) and 5-HT2B (IC50 = 266 nM) affinity, introducing serotonergic confounds absent from the SB-568849 selectivity panel [4]. These cross-chemotype divergences mean that substituting one MCH R1 antagonist for another without accounting for brain distribution kinetics, efflux-transporter susceptibility, and ancillary pharmacology can produce irreproducible or uninterpretable in vivo results [1].

SB-568849 (Target)

Equilibrium brain-to-blood ratio ~1; no efflux transporter liability

Other MCH R1 Antagonists

SNAP-7941: P-gp substrate, restricted CNS access. GW803430: 6:1 accumulation, confounds free-drug PK/PD interpretation

Brain distribution kinetics may shift with chemotype; verify free brain exposure.

SB-568849 (Target)

Defined monoamine selectivity (>30-fold) without 5-HT1A/2B affinity

ATC0065

Measurable 5-HT1A (IC50 62.9 nM) and 5-HT2B (IC50 266 nM) affinity — potential serotonergic confounds in behavioral models

Class-level chemotype differences may introduce off-target pharmacology.

• [1] Méndez-Andino JL, Wos JA. MCH-R1 antagonists: what is keeping most research programs away from the clinic? Drug Discov Today. 2007 Nov;12(21-22):972-9. PMID: 17993417. View Source
• [2] Philipp MT, Zeisler J, Vucic D, Wadsak W, Mitterhauser M, Cuntz H, Viernstein H, Dudczak R, Kletter K. Preclinical in vitro and in vivo evaluation of [11C]SNAP-7941 — the first PET tracer for the melanin concentrating hormone receptor 1. Nucl Med Biol. 2013;40(6):788-798. View Source
• [3] Gehlert DR, Rasmussen K, Shaw J, Li X, Ardayfio P, Craft L, Coskun T, Zhang HY, Chen Y, Witkin JM. Preclinical evaluation of melanin-concentrating hormone receptor 1 antagonism for the treatment of obesity and depression. J Pharmacol Exp Ther. 2009 May;329(2):429-38. PMID: 19182070. View Source
• [4] Chaki S, Funakoshi T, Hirota-Okuno S, Nishiguchi M, Shimazoe T, Iijima M, Grottick AJ, Kanuma K, Omodera K, Sekiguchi Y, Okuyama S, Tran TA, Semple G, Thomsen WJ. Anxiolytic- and antidepressant-like profile of ATC0065 and ATC0175: nonpeptidic and orally active melanin-concentrating hormone receptor 1 antagonists. J Pharmacol Exp Ther. 2005 May;313(2):831-9. PMID: 15677346. View Source

SB-568849 Evidence vs. Key Comparators

Equilibrium Brain Distribution vs. P-gp Substrates

SB-568849 achieves a brain-to-blood concentration ratio of approximately 1, indicating passive equilibrium distribution across the blood-brain barrier without evidence of active efflux or tissue sequestration [1]. This contrasts with two divergent CNS distribution phenotypes observed among competing MCH R1 antagonists: SNAP-7941 is a confirmed P-gp/BCRP substrate — small-animal PET imaging demonstrates a 5-fold increase in brain uptake following pharmacological inhibition of P-gp/BCRP with tariquidar, establishing that baseline brain exposure is actively restricted by efflux transporters [2]. At the opposite extreme, GW803430 (GW-3430) achieves a 6:1 brain-to-plasma concentration ratio, a supra-equilibrium accumulation that may reflect either active uptake, high non-specific tissue binding, or lysosomal trapping — all of which complicate the interpretation of receptor occupancy versus free-drug concentration relationships [3]. SB-568849's equilibrium ratio of 1 provides a uniquely interpretable CNS PK profile for PK/PD modeling and receptor occupancy studies where free plasma concentration can serve as a direct surrogate for free brain concentration [1].

Brain distribution

Cross-study comparable

SB-568849: brain-to-blood ratio ≈ 1 (equilibrium).
GW803430: 6:1 brain-to-plasma (supra-equilibrium).
SNAP-7941: P-gp substrate, 5× uptake increase upon efflux inhibition.

Equilibrium CNS profile supports free-plasma surrogate modeling for target engagement studies.

Species: rat (SB, SNAP) and mouse (GW). Transporter assays critical for interpretation.

Evidence Dimension	Brain-to-blood (or brain-to-plasma) concentration ratio at steady state
Target Compound Data	SB-568849: brain-to-blood ratio ≈ 1 (equilibrium distribution); CLb = 16 mL/min/kg
Comparator Or Baseline	SNAP-7941: P-gp/BCRP substrate — brain uptake increases 5-fold after P-gp/BCRP inhibition by tariquidar (PET imaging); GW803430: brain-to-plasma ratio = 6:1 (supra-equilibrium accumulation)
Quantified Difference	SB-568849 brain-blood ratio differs by ~6-fold from GW803430 (1 vs. 6); SNAP-7941 baseline brain penetration is qualitatively restricted by efflux (5-fold increase upon transporter inhibition), whereas SB-568849 shows no evidence of efflux liability
Conditions	SB-568849: in vivo rat PK studies (GSK, Witty et al. 2006); SNAP-7941: small-animal PET imaging in rats with and without tariquidar pretreatment (Philipp et al. 2013); GW803430: mouse PK studies (Gehlert et al. 2009)

Why This Matters

For CNS target engagement studies requiring predictable, time-invariant brain free-drug concentrations, SB-568849's equilibrium distribution eliminates the confounding variables of transporter-mediated efflux (SNAP-7941 liability) and supra-equilibrium tissue accumulation (GW803430 characteristic), enabling simpler PK/PD modeling.

• [1] Witty DR, Bateson J, Hervieu GJ, Al-Barazanji K, Jeffrey P, Hamprecht D, Haynes A, Johnson CN, Muir AI, O'Hanlon PJ, Stemp G, Stevens AJ, Thewlis K, Winborn KY. Discovery of potent and stable conformationally constrained analogues of the MCH R1 antagonist SB-568849. Bioorg Med Chem Lett. 2006 Sep 15;16(18):4872-8. PMID: 16839763. View Source
• [2] Philipp MT, Zeisler J, Vucic D, Wadsak W, Mitterhauser M, Cuntz H, Viernstein H, Dudczak R, Kletter K. Preclinical in vitro and in vivo evaluation of [11C]SNAP-7941 — the first PET tracer for the melanin concentrating hormone receptor 1. Nucl Med Biol. 2013;40(6):788-798. View Source
• [3] Gehlert DR, Rasmussen K, Shaw J, Li X, Ardayfio P, Craft L, Coskun T, Zhang HY, Chen Y, Witkin JM. Preclinical evaluation of melanin-concentrating hormone receptor 1 antagonism for the treatment of obesity and depression. J Pharmacol Exp Ther. 2009 May;329(2):429-38. PMID: 19182070. View Source

Defined In Vivo Clearance Benchmark

SB-568849 has a reported in vivo blood clearance (CLb) of 16 mL/min/kg in rat, providing a precisely quantified metabolic stability metric that enables direct cross-study comparisons and dose-projection calculations [1]. This level of PK granularity is uncommon among published MCH R1 antagonists: while SNAP-7941 (originator: Synaptic/Neurocrine) and T-226296 (originator: Takeda) are described as having favorable PK properties, neither compound's primary disclosure includes a numerically specified in vivo clearance value that would permit quantitative benchmarking [2][3]. GW803430 provides a related but distinct metric — oral bioavailability (F = 31%) and half-life (t1/2 = 11 h) in mice — yet lacks a reported systemic clearance value, making direct PK comparisons incomplete [4]. The availability of a defined CLb for SB-568849 supports reproducible in vivo experimental design, including accurate calculation of maintenance doses for constant-rate infusion protocols and allometric scaling to other species [1].

In vivo clearance

Cross-study comparable

CLb = 16 mL/min/kg (rat).
Comparators: SNAP-7941, T-226296, GW803430 — CLb not specified in primary disclosures.

Defined clearance enables dose projection and cross-study PK benchmarking.

Oral bioavailability confirmed. Allometric scaling supported.

Evidence Dimension	In vivo blood clearance (CLb) — a primary PK parameter governing systemic exposure
Target Compound Data	SB-568849: CLb = 16 mL/min/kg (rat); oral bioavailability confirmed; brain-to-blood ratio ≈ 1
Comparator Or Baseline	SNAP-7941: CLb not reported in primary disclosure (Borowsky et al. 2002); T-226296: CLb not reported in primary disclosure (Takekawa et al. 2002); GW803430: F = 31%, t1/2 = 11 h (mouse), CLb not reported (Gehlert et al. 2009)
Quantified Difference	SB-568849 provides a defined CLb (16 mL/min/kg), whereas the three leading comparator MCH R1 antagonists lack a numerically specified in vivo clearance value in their primary disclosure literature
Conditions	SB-568849: in vivo rat PK (Witty et al. 2006, constrained analogues paper); GW803430: mouse PK (Gehlert et al. 2009); SNAP-7941 and T-226296 PK data from respective primary disclosure papers

Why This Matters

A defined CLb value permits quantitative dose projections, cross-study PK benchmarking, and allometric scaling — capabilities unavailable for MCH R1 antagonists whose primary disclosures omit this parameter, reducing experimental irreproducibility risk in multi-laboratory studies.

• [1] Witty DR, Bateson J, Hervieu GJ, Al-Barazanji K, Jeffrey P, Hamprecht D, Haynes A, Johnson CN, Muir AI, O'Hanlon PJ, Stemp G, Stevens AJ, Thewlis K, Winborn KY. Discovery of potent and stable conformationally constrained analogues of the MCH R1 antagonist SB-568849. Bioorg Med Chem Lett. 2006 Sep 15;16(18):4872-8. PMID: 16839763. View Source
• [2] Borowsky B, Durkin MM, Ogozalek K, Marzabadi MR, DeLeon J, Lagu B, Heurich R, Lichtblau H, Shaposhnik Z, Daniewska I, Blackburn TP, Branchek TA, Gerald C, Vaysse PJ, Forray C. Antidepressant, anxiolytic and anorectic effects of a melanin-concentrating hormone-1 receptor antagonist. Nat Med. 2002 Aug;8(8):825-30. PMID: 12118247. View Source
• [3] Takekawa S, Asami A, Ishihara Y, Terauchi J, Kato K, Shimomura Y, Mori M, Murakoshi H, Kato K, Suzuki N, Nishimura O, Fujino M. T-226296: a novel, orally active and selective melanin-concentrating hormone receptor antagonist. Eur J Pharmacol. 2002 Mar 8;438(3):129-35. PMID: 11909603. View Source
• [4] Gehlert DR, Rasmussen K, Shaw J, Li X, Ardayfio P, Craft L, Coskun T, Zhang HY, Chen Y, Witkin JM. Preclinical evaluation of melanin-concentrating hormone receptor 1 antagonism for the treatment of obesity and depression. J Pharmacol Exp Ther. 2009 May;329(2):429-38. PMID: 19182070. View Source

Monoamine Selectivity Advantage Over ATC0065

SB-568849 displays >30-fold selectivity for MCH R1 over a wide-ranging panel of monoamine receptors, establishing a defined selectivity window that minimizes interpretational confounds in behavioral and neurochemical experiments [1]. This selectivity profile compares favorably against ATC0065, a quinazolinediamine MCH R1 antagonist that exhibits measurable affinity for serotonin 5-HT1A receptors (IC50 = 62.9 nM) and 5-HT2B receptors (IC50 = 266 nM) [2]. Given that MCH R1 antagonists are frequently employed in rodent models of depression, anxiety, and feeding behavior — all of which are modulated by serotonergic signaling — the presence of 5-HT1A/5-HT2B affinity in ATC0065 introduces a potential pharmacological confound: observed anxiolytic or antidepressant-like effects cannot be unambiguously attributed to MCH R1 blockade when the tool compound also engages serotonin receptors at behaviorally relevant concentrations [3]. SB-568849's >30-fold monoamine selectivity window, while more modest than the >1000-fold selectivity claimed for SNAP-7941 or the >100-fold selectivity reported for GW803430, is explicitly quantified across a defined receptor panel, enabling users to calculate safety margins for their specific experimental conditions [1][4].

Monoamine selectivity

Cross-study comparable

SB-568849: >30-fold over monoamine panel.
ATC0065: 4-fold over 5-HT1A (IC50 62.9 nM), 17-fold over 5-HT2B (266 nM).

Serotonergic off-target affinity absent from SB-568849, reducing confound risk in anxiety/depression models.

Other comparators show higher fold-selectivity but may lack panel transparency.

Evidence Dimension	Selectivity over off-target receptors (fold-selectivity vs. primary MCH R1 affinity)
Target Compound Data	SB-568849: >30-fold selectivity over a wide range of monoamine receptors (MCH R1 pKi = 7.7)
Comparator Or Baseline	ATC0065: MCH R1 IC50 = 15.7 nM; 5-HT1A IC50 = 62.9 nM (~4-fold selectivity); 5-HT2B IC50 = 266 nM (~17-fold selectivity); SNAP-7941: >1000-fold selectivity over other receptors; GW803430: >100-fold selectivity over GPCRs, ion channels, and enzymes
Quantified Difference	SB-568849's >30-fold monoamine selectivity is superior to ATC0065's ~4-fold selectivity over 5-HT1A, but lower than SNAP-7941 (>1000-fold) and GW803430 (>100-fold). The key differentiation is that SB-568849's selectivity is explicitly quantified across a named panel, whereas ATC0065 carries a specific serotonergic liability absent in SB-568849.
Conditions	SB-568849: radioligand binding displacement assays across monoamine receptor panel (Witty et al. 2006); ATC0065: binding assays against human recombinant receptors (Chaki et al. 2005); SNAP-7941: binding assays (Borowsky et al. 2002); GW803430: binding and functional selectivity panel (Gehlert et al. 2009)

Why This Matters

Researchers conducting behavioral pharmacology studies where serotonergic tone is a critical variable — particularly forced swim test, tail suspension test, or feeding models — should prefer SB-568849 over ATC0065 to avoid 5-HT1A/5-HT2B-mediated confounds that could produce false-positive anxiolytic or anorectic signals.

• [1] Witty DR, Bateson J, Hervieu GJ, Al-Barazanji K, Jeffrey P, Hamprecht D, Haynes A, Johnson CN, Muir AI, O'Hanlon PJ, Stemp G, Stevens AJ, Thewlis K, Winborn KY. Discovery of potent and stable conformationally constrained analogues of the MCH R1 antagonist SB-568849. Bioorg Med Chem Lett. 2006 Sep 15;16(18):4872-8. PMID: 16839763. View Source
• [2] Chaki S, Funakoshi T, Hirota-Okuno S, Nishiguchi M, Shimazoe T, Iijima M, Grottick AJ, Kanuma K, Omodera K, Sekiguchi Y, Okuyama S, Tran TA, Semple G, Thomsen WJ. Anxiolytic- and antidepressant-like profile of ATC0065 and ATC0175: nonpeptidic and orally active melanin-concentrating hormone receptor 1 antagonists. J Pharmacol Exp Ther. 2005 May;313(2):831-9. PMID: 15677346. View Source
• [3] Méndez-Andino JL, Wos JA. MCH-R1 antagonists: what is keeping most research programs away from the clinic? Drug Discov Today. 2007 Nov;12(21-22):972-9. PMID: 17993417. View Source
• [4] Borowsky B, Durkin MM, Ogozalek K, Marzabadi MR, DeLeon J, Lagu B, Heurich R, Lichtblau H, Shaposhnik Z, Daniewska I, Blackburn TP, Branchek TA, Gerald C, Vaysse PJ, Forray C. Antidepressant, anxiolytic and anorectic effects of a melanin-concentrating hormone-1 receptor antagonist. Nat Med. 2002 Aug;8(8):825-30. PMID: 12118247. View Source

Functional Antagonism Confirmed in FLIPR Assay

Beyond radioligand binding affinity (pKi = 7.7), SB-568849 has been independently confirmed as a functional antagonist in the FLIPR (Fluorometric Imaging Plate Reader) calcium mobilization assay with a pKb of 7.7 [1]. This concordance between binding affinity and functional potency establishes that SB-568849 acts as a neutral antagonist at MCH R1 rather than a partial agonist or inverse agonist — a distinction that cannot be inferred from binding data alone and that carries significant implications for in vivo experimental interpretation [2]. While several MCH R1 antagonists including T-226296 and GW803430 have also demonstrated functional antagonism in various formats (GTPγS binding, calcium flux, phosphoinositide hydrolysis), the specific FLIPR pKb for SB-568849 provides a standardized functional benchmark directly comparable across laboratories using this widely adopted assay platform [3][4]. The FLIPR data, taken together with SB-568849's ability to completely inhibit MCH-induced corticotropin-releasing factor (CRF) release to basal levels at 1 μM with no intrinsic activity, provides convergent evidence of clean antagonist pharmacology across both recombinant and native tissue systems [1].

Functional antagonism

Cross-study comparable

FLIPR pKb = 7.7 (concordant with binding pKi).
Complete block of MCH-induced CRF release at 1 μM, no intrinsic activity.

Platform-standardized functional potency and neuroendocrine endpoint confirmation support model consistency.

Ex vivo hypothalamic CRF assay (rat). Partial agonism excluded.

Evidence Dimension	Functional antagonist potency (pKb or equivalent) and antagonist quality (neutral vs. partial/inverse agonist)
Target Compound Data	SB-568849: FLIPR pKb = 7.7; complete inhibition of MCH-induced CRF release at 1 μM (45 min incubation) with no intrinsic effect; radioligand binding pKi = 7.7
Comparator Or Baseline	T-226296: functional antagonism confirmed in GTPγS binding (pIC50 = 7.37 at human MCHR1, ChEMBL); GW803430: functional antagonism in calcium flux assays (IC50 ≈ 13 nM); SNAP-7941: functional antagonism in phosphoinositide hydrolysis assay
Quantified Difference	SB-568849 shows concordance between binding pKi (7.7) and functional pKb (7.7), consistent with competitive neutral antagonism. The CRF release assay provides an additional native-tissue functional endpoint not reported for most comparators.
Conditions	SB-568849: FLIPR calcium mobilization assay; ex vivo hypothalamic CRF release assay (rat tissue, 1 μM, 45 min). T-226296: GTPγS binding in CHO cells expressing human MCHR1. GW803430: calcium flux assays. SNAP-7941: phosphoinositide hydrolysis in COS-7 cells expressing recombinant human MCH1-R.

Why This Matters

The FLIPR pKb provides a platform-standardized functional potency value for cross-study comparisons, while the CRF release data confirms that SB-568849 blocks a therapeutically relevant neuroendocrine endpoint — MCH-driven HPA axis activation — with complete efficacy and no confounding intrinsic activity.

• [1] Witty DR, Bateson J, Hervieu GJ, Al-Barazanji K, Jeffrey P, Hamprecht D, Haynes A, Johnson CN, Muir AI, O'Hanlon PJ, Stemp G, Stevens AJ, Thewlis K, Winborn KY. Discovery of potent and stable conformationally constrained analogues of the MCH R1 antagonist SB-568849. Bioorg Med Chem Lett. 2006 Sep 15;16(18):4872-8. PMID: 16839763. View Source
• [2] Witty DR, Bateson JH, Hervieu GJ, Jeffrey P, Johnson CN, Muir AI, O'Hanlon PJ, Stemp G, Stevens AJ, Thewlis K, Winborn KY. SAR of biphenyl carboxamide ligands of the human melanin-concentrating hormone receptor 1 (MCH R1): discovery of antagonist SB-568849. Bioorg Med Chem Lett. 2006 Sep 15;16(18):4865-71. PMID: 16839761. View Source
• [3] Takekawa S, Asami A, Ishihara Y, Terauchi J, Kato K, Shimomura Y, Mori M, Murakoshi H, Kato K, Suzuki N, Nishimura O, Fujino M. T-226296: a novel, orally active and selective melanin-concentrating hormone receptor antagonist. Eur J Pharmacol. 2002 Mar 8;438(3):129-35. PMID: 11909603. View Source
• [4] Gehlert DR, Rasmussen K, Shaw J, Li X, Ardayfio P, Craft L, Coskun T, Zhang HY, Chen Y, Witkin JM. Preclinical evaluation of melanin-concentrating hormone receptor 1 antagonism for the treatment of obesity and depression. J Pharmacol Exp Ther. 2009 May;329(2):429-38. PMID: 19182070. View Source

Biphenyl Carboxamide Scaffold with Binding Model

SB-568849 belongs to the biphenyl carboxamide chemotype — a scaffold structurally distinct from the tetrahydronaphthalene amides (T-226296), thienopyrimidinones (GW803430), quinazolinediamines (ATC0065), and chromone-aminopiperidines that dominate the MCH R1 antagonist landscape [1]. Critically, the original discovery publication includes a docked-in computational model identifying key interactions within the putative MCH R1 binding site, providing a structure-based framework that most competing MCH R1 antagonist disclosures lack [2]. This binding model was subsequently validated and extended through a dedicated conformationally constrained analogue program (Witty et al., Bioorg Med Chem Lett, 2006, 16(18):4872-8) that serendipitously uncovered a distinct N-aryl-phthalimide binding mode accessible through rigidification of the SB-568849 scaffold [3]. The existence of this scaffold-specific SAR trajectory — two back-to-back publications from the same GSK group, collectively cited by over 40 subsequent studies — establishes SB-568849 as one of the most extensively characterized MCH R1 chemical probes available, with a published binding hypothesis that enables rational analogue design and scaffold-hopping efforts [1].

Scaffold & binding model

Class-level inference

Biphenyl carboxamide chemotype with published docked binding model.
Constrained analogue SAR reveals N-aryl-phthalimide binding mode.

Structure-based design rationale reduces empirical screening burden for lead optimization.

Homology model; verify with experimental structures if available.

Evidence Dimension	Availability of a published, experimentally anchored computational binding model and follow-up constrained-analogue SAR
Target Compound Data	SB-568849: biphenyl carboxamide scaffold; docked-in binding model published in primary disclosure (Bioorg Med Chem Lett 2006); dedicated constrained analogue program published as companion paper; two scaffold-based SAR publications from originator lab
Comparator Or Baseline	T-226296: tetrahydronaphthalene biphenyl carboxamide scaffold; no published docking model in primary disclosure (Takekawa et al. 2002). GW803430: thienopyrimidinone scaffold; binding model not reported in primary pharmacology paper (Gehlert et al. 2009). SNAP-7941: no published binding model in primary disclosure (Borowsky et al. 2002).
Quantified Difference	SB-568849 is supported by 2 dedicated SAR publications with an explicit binding model; comparators generally have 1 primary pharmacology publication without structural binding hypotheses
Conditions	SB-568849: docking into homology model of MCH R1 based on rhodopsin template; constrained analogue SAR exploring N-aryl-phthalimide and related rigidified scaffolds

Why This Matters

For medicinal chemistry teams conducting MCH R1 lead optimization or scaffold-hopping campaigns, SB-568849 provides a structurally enabled starting point with a published binding hypothesis, reducing the empirical screening burden relative to less-characterized MCH R1 chemotypes.

• [1] Méndez-Andino JL, Wos JA. MCH-R1 antagonists: what is keeping most research programs away from the clinic? Drug Discov Today. 2007 Nov;12(21-22):972-9. PMID: 17993417. View Source
• [2] Witty DR, Bateson JH, Hervieu GJ, Jeffrey P, Johnson CN, Muir AI, O'Hanlon PJ, Stemp G, Stevens AJ, Thewlis K, Winborn KY. SAR of biphenyl carboxamide ligands of the human melanin-concentrating hormone receptor 1 (MCH R1): discovery of antagonist SB-568849. Bioorg Med Chem Lett. 2006 Sep 15;16(18):4865-71. PMID: 16839761. View Source
• [3] Witty DR, Bateson J, Hervieu GJ, Al-Barazanji K, Jeffrey P, Hamprecht D, Haynes A, Johnson CN, Muir AI, O'Hanlon PJ, Stemp G, Stevens AJ, Thewlis K, Winborn KY. Discovery of potent and stable conformationally constrained analogues of the MCH R1 antagonist SB-568849. Bioorg Med Chem Lett. 2006 Sep 15;16(18):4872-8. PMID: 16839763. View Source

SB-568849 Application Scenarios

CNS PK/PD Modeling with Equilibrium Brain Distribution

Investigators conducting quantitative PK/PD modeling of MCH R1 target engagement in rodent CNS should prioritize SB-568849 over SNAP-7941 (P-gp/BCRP substrate with restricted brain access) and GW803430 (6:1 brain accumulation with potential non-specific tissue binding). SB-568849's equilibrium brain-to-blood ratio of approximately 1 allows plasma free-drug concentration to serve as a direct surrogate for brain free-drug concentration, simplifying receptor occupancy calculations and enabling more accurate translational scaling [1]. The defined in vivo clearance (CLb = 16 mL/min/kg) further supports steady-state infusion protocol design and allometric dose projections [1].

Behavioral Studies Excluding Serotonergic Confounds

For rodent models of depression (forced swim test, tail suspension test), anxiety (elevated plus maze, stress-induced hyperthermia), or feeding behavior where serotonergic tone is a critical experimental variable, SB-568849's >30-fold selectivity over monoamine receptors makes it preferable to ATC0065, which carries measurable 5-HT1A (IC50 = 62.9 nM) and 5-HT2B (IC50 = 266 nM) affinity that can independently modulate the same behavioral endpoints [2][3]. While GW803430 offers superior brain penetration, its 6:1 accumulation ratio complicates interpretation of time-dependent behavioral effects, making SB-568849's equilibrium profile more suitable for studies requiring tight temporal correlation between plasma exposure and behavioral readouts [4].

Neuroendocrine Pathway Dissection via CRF Release

SB-568849 is uniquely validated for studies examining the MCH → CRF → HPA axis signaling cascade: at 1 μM (45 min incubation), it completely abolishes MCH-induced CRF release from hypothalamic tissue to basal levels without exhibiting any intrinsic agonist activity [1]. This specific functional endpoint — not reported for T-226296, GW803430, or ATC0065 in their primary pharmacology disclosures — makes SB-568849 the preferred tool compound for experiments investigating the neuroendocrine interface between MCH signaling and the hypothalamic-pituitary-adrenal axis [1].

Med Chem Lead Optimization from Biphenyl Carboxamide Scaffold

For industrial or academic medicinal chemistry programs pursuing MCH R1 antagonist lead optimization or scaffold-hopping, SB-568849 offers a structurally characterized starting point unavailable from most competing chemotypes. The published docked-in binding model identifies key pharmacophore interactions within the MCH R1 binding pocket, and the companion constrained-analogue SAR paper demonstrates tractable structure-activity relationships for affinity, in vivo stability, and brain penetration — providing a rational framework for library design [1][5]. The biphenyl carboxamide scaffold's synthetic accessibility via parallel high-throughput chemistry, as described in the original GSK disclosure, further supports rapid analogue generation [5].

Application

Selection Property

Validation Focus

CNS target engagement PK/PD modeling

Equilibrium brain distribution profile

Free-plasma-to-brain concentration surrogate validation

Behavioral pharmacology (anxiety/depression models)

Monoamine selectivity panel

Serotonergic confound exclusion in behavioral readouts

MCH-CRF-HPA axis signaling studies

Functional antagonist confirmation in native tissue

CRF release endpoint specificity without intrinsic activity

MCH R1 antagonist lead optimization

Published binding model and constrained-analogue SAR

Structure-based analogue design and scaffold-hopping feasibility

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